Cas no 1784306-60-0 (2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropanenitrile)

• Product Name: 2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropanenitrile
• CAS No: 1784306-60-0
• MF: C₉H₁₀BrNS
• MW: 244.151400089264
• CID: 5966316
• PubChem ID: 84802557
• Update Time: 2024-01-12

2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropanenitrile
• EN300-1920191
• 1784306-60-0

• Inchi： 1S/C9H10BrNS/c1-6-7(10)4-8(12-6)9(2,3)5-11/h4H,1-3H3
• InChI Key： VFPWWZOMBCCUIE-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC(=C1)C(C#N)(C)C

Computed Properties

• Exact Mass: 242.97173g/mol
• Monoisotopic Mass: 242.97173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes